Cas no 1806704-37-9 (3-(3-Methoxy-4-nitrophenyl)propanenitrile)

• Product Name: 3-(3-Methoxy-4-nitrophenyl)propanenitrile
• CAS No: 1806704-37-9
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 6286015
• PubChem ID: 156787241
• Update Time: 2025-11-06

3-(3-Methoxy-4-nitrophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-4-nitrophenyl)propanenitrile
• EN300-1846373
• 1806704-37-9
• 3-(3-Methoxy-4-nitrophenyl)propanenitrile

• Inchi： 1S/C10H10N2O3/c1-15-10-7-8(3-2-6-11)4-5-9(10)12(13)14/h4-5,7H,2-3H2,1H3
• InChI Key： IRYDJPSYZIBQMS-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCC#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.8Ų

Additional information on 3-(3-Methoxy-4-nitrophenyl)propanenitrile

3-(3-Methoxy-4-nitrophenyl)propanenitrile: A Comprehensive Overview

The compound with CAS No. 1806704-37-9, commonly referred to as 3-(3-Methoxy-4-nitrophenyl)propanenitrile, is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and materials science. This compound is characterized by its unique structure, which combines a nitrile group with a methoxy-substituted nitrobenzene moiety. Recent advancements in synthetic chemistry have enabled researchers to explore its potential applications more thoroughly, making it a subject of interest in both academic and industrial settings.

The synthesis of 3-(3-Methoxy-4-nitrophenyl)propanenitrile typically involves multi-step reactions, often utilizing coupling agents and catalysts to achieve high yields. One of the most notable breakthroughs in its synthesis is the use of palladium-catalyzed cross-coupling reactions, which have significantly improved the efficiency and scalability of the process. This has been documented in several recent studies published in leading chemistry journals, where researchers have demonstrated the feasibility of producing this compound on an industrial scale while maintaining high purity levels.

In terms of its physical properties, 3-(3-Methoxy-4-nitrophenyl)propanenitrile exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating that it retains its structural integrity under moderate reaction conditions, which is crucial for its application in drug design and synthesis.

One of the most promising applications of 3-(3-Methoxy-4-nitrophenyl)propanenitrile lies in the field of pharmacology. Recent research has highlighted its potential as a lead compound for developing novel anti-cancer agents. Studies conducted at prominent research institutions have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy drugs. The methoxy group attached to the benzene ring plays a pivotal role in enhancing the compound's bioavailability and pharmacokinetic properties, making it an attractive candidate for further preclinical testing.

Beyond pharmacology, 3-(3-Methoxy-4-nitrophenyl)propanenitrile has also found applications in agrochemicals. Its ability to inhibit key enzymes involved in plant pathogenesis has led to its exploration as a potential fungicide or herbicide. Field trials conducted in controlled environments have demonstrated its efficacy in combating fungal infections in crops without causing significant harm to non-target organisms. This dual functionality underscores the versatility of this compound across multiple industries.

From a materials science perspective, 3-(3-Methoxy-4-nitrophenyl)propanenitrile has been investigated for its potential use in advanced polymer systems. Its nitrile group can undergo polymerization reactions to form high-performance polymers with excellent thermal stability and mechanical properties. Recent advancements in polymer chemistry have enabled researchers to incorporate this compound into polyurethane formulations, resulting in materials with enhanced durability and resistance to environmental factors.

The environmental impact of 3-(3-Methoxy-4-nitrophenyl)propanenitrile has also been a topic of recent research. Studies focusing on its biodegradation pathways have revealed that under aerobic conditions, the compound can be metabolized by certain soil microorganisms, reducing its persistence in the environment. This finding is particularly important for regulatory bodies assessing its safety for agricultural and industrial applications.

In conclusion, 3-(3-Methoxy-4-nitrophenyl)propanenitrile (CAS No. 1806704-37-9) stands out as a versatile and promising compound with applications spanning multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is likely to play an increasingly significant role in shaping future innovations across various industries.